N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H18N4OS/c1-9-5-6-12(10(2)7-9)15-13(19)8-20-14-17-16-11(3)18(14)4/h5-7H,8H2,1-4H3,(H,15,19)
• InChI Key: DCWNNDFBHNWFPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C)C)C
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the synthesis of prostaglandins. Prostaglandins play a crucial role in the inflammatory response, and their inhibition results in the reduction of inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has a significant impact on various biochemical and physiological processes. It has been reported to reduce the levels of proinflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of the immune response. Studies have also shown that N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has a potential role in the regulation of glucose metabolism and the prevention of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level, which makes it suitable for various analytical techniques. Additionally, it has a high solubility in organic solvents, which makes it easy to handle in the laboratory. However, there are some limitations to its use in lab experiments. It has a low water solubility, which limits its application in aqueous systems. Additionally, it has a high melting point, which may require the use of high-temperature reactions.

Future Directions

There are several future directions for the research and development of N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One potential direction is the investigation of its role in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Additionally, the development of novel derivatives of N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide may lead to the discovery of more potent and selective compounds with improved pharmacological properties. Another potential direction is the investigation of its mechanism of action and the identification of its molecular targets. This may provide insights into the development of more effective drugs with fewer side effects.

Synthesis Methods

The synthesis method of N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the reaction of 2,4-dimethylbenzene with 2-chloroacetyl chloride in the presence of triethylamine to obtain 2-(2,4-dimethylphenyl)acetyl chloride. This intermediate is then reacted with 4,5-dimethyl-1,2,4-triazole-3-thiol in the presence of sodium hydride to obtain N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit significant anti-inflammatory, analgesic, and antipyretic activities. Additionally, it has been found to possess potent antimicrobial and antifungal properties. Studies have also shown that N-(2,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has a potential role in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.